1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop(cd)as-indacene-4,6(5H)-dione, hexahydro-5-phenyl-

• CAS No.: 30114-59-1
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 6-phenyl-4,6,8-triazahexacyclo[7.4.0.02,13.03,11.04,8.010,12]tridecane-5,7-dione
• InChI: InChI=1S/C16H13N3O2/c20-15-17(6-4-2-1-3-5-6)16(21)19-14-10-7-8-11(12(8)14)13(9(7)10)18(15)19/h1-5,7-14H
• InChI Key: FOVABRXCXSLHGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)N3C4C5C6C5C(N3C2=O)C7C6C74

Description

CAS No.: 30114-59-1 Molecular Formula: C₁₆H₁₃N₃O₂ Structural Features: This compound belongs to the class of polycyclic heterocycles, characterized by a fused triazacyclopropane core integrated with an indacene backbone. The structure includes a metheno bridge (CH group linking two rings) and a phenyl substituent at the 5-position of the hexahydro framework.

Biological Activity

1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop(cd)as-indacene-4,6(5H)-dione, hexahydro-5-phenyl-, is a complex organic compound with significant potential in medicinal chemistry due to its unique structural features. The compound is characterized by a fused triazacyclopropane and indacene structure, which may contribute to its biological activities. This article reviews the biological activity of this compound based on available research findings.

• Molecular Formula : C₁₆H₁₃N₃O₂
• Molecular Weight : 279.293 g/mol
• Density : 1.74 g/cm³
• Boiling Point : 406.9°C at 760 mmHg
• Flash Point : 187.7°C

Biological Activity Overview

The biological activity of the compound has been explored in various studies focusing on its pharmacological effects and potential therapeutic applications.

Anticancer Activity

Several studies have indicated that compounds similar to 1,2,3-Metheno-1H,4H-3a,5,6a-triazacycloprop(cd)as-indacene derivatives exhibit promising anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators.
• Case Study : A study demonstrated that a related triazole derivative inhibited the proliferation of human cancer cell lines (e.g., HeLa and MCF-7) by disrupting mitochondrial function and increasing reactive oxygen species (ROS) levels .

Antimicrobial Activity

Research has also highlighted the antimicrobial properties of similar triazacyclopropane compounds:

• In Vitro Studies : Compounds with structural similarities showed effectiveness against various bacterial strains (e.g., Staphylococcus aureus and Escherichia coli). The mechanism often involves disruption of bacterial cell membranes.
• Case Study : A derivative was tested against a panel of pathogens and exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Structure-Activity Relationship (SAR)

The biological activity of 1,2,3-Metheno derivatives can be influenced by modifications to their chemical structure:

Modification	Effect on Activity
Addition of electron-withdrawing groups	Increased anticancer activity
Alteration of substituents on the phenyl ring	Enhanced antimicrobial properties

Research Findings

A summary of key findings from recent studies includes:

• Anticancer Studies :
  • Compound derivatives demonstrated IC50 values in the low micromolar range against various cancer cell lines.
  • Induction of apoptosis was confirmed via flow cytometry assays.
• Antimicrobial Studies :
  • Effective against Gram-positive and Gram-negative bacteria with MIC values ranging from 10 to 50 µg/mL.
  • Synergistic effects observed when combined with conventional antibiotics.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 30114-59-1 , enabling comparative analysis of their molecular frameworks and properties:

1-Phthalazinecarboxamide, 3-benzyl-3,4-dihydro-4-oxo- (CAS 16015-59-1)

Molecular Formula: C₁₆H₁₃N₃O₂
Structural Comparison:

• Shared Formula: Both compounds share the same molecular formula (C₁₆H₁₃N₃O₂), indicating isomeric relationships.
• Core Differences:
  • 30114-59-1 features a triazacyclopropane-indacene fused system, whereas 16015-59-1 is based on a phthalazine scaffold (a bicyclic aromatic system with two nitrogen atoms).
  • The phenyl group in 30114-59-1 is directly attached to the hexahydro backbone, while 16015-59-1 contains a benzyl (phenylmethyl) substituent on the dihydrophthalazine ring.
• Functional Groups: Both compounds include carbonyl groups (dione in 30114-59-1 vs. oxo-carboxamide in 16015-59-1 ), but their positions and electronic environments differ significantly due to ring strain and conjugation effects .

Dodecahydro-1,2,4:5,6,8-dimetheno-s-indacene (CAS 13970-00-8)

Molecular Formula: C₁₀H₁₀
Structural Comparison:

• Skeletal Similarity: Both compounds incorporate fused indacene frameworks. However, 13970-00-8 is fully saturated (dodecahydro) and lacks heteroatoms, contrasting with the nitrogen- and oxygen-rich structure of 30114-59-1 .
• Complexity: 13970-00-8 adopts a heptacyclo[5.3.1.1²,⁶.1⁴,¹².1⁹,¹¹.0³,⁵.0⁸,¹⁰]tetradecane system, emphasizing carbocyclic complexity, whereas 30114-59-1 prioritizes heterocyclic diversity .

Data Table: Comparative Analysis

Property	30114-59-1	16015-59-1	13970-00-8
CAS No.	30114-59-1	16015-59-1	13970-00-08
Molecular Formula	C₁₆H₁₃N₃O₂	C₁₆H₁₃N₃O₂	C₁₀H₁₀
Core Structure	Triazacyclopropane-indacene fusion	Phthalazine-carboxamide	Saturated dimetheno-indacene
Key Functional Groups	Dione, phenyl	Oxo-carboxamide, benzyl	None (pure hydrocarbon)
Ring System	Heteropolycyclic (N/O)	Bicyclic aromatic (N)	Polycyclic carbocyclic

Research Findings and Implications

Synthetic Accessibility:

• 30114-59-1 requires multi-step synthesis due to its strained triazacyclopropane ring, whereas 16015-59-1 can be synthesized via simpler benzylation of phthalazine precursors .
• The saturated system of 13970-00-8 is synthesized via high-pressure hydrogenation, contrasting with the oxidative conditions needed for 30114-59-1 .

13970-00-8’s hydrocarbon skeleton suggests utility in materials science (e.g., lubricants or polymer additives) rather than bioactive applications .